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Abstract
This document provides a detailed overview of the analytical methodologies for the

chromatographic separation of bilastine and its related impurities. Bilastine is a second-

generation antihistamine used for the symptomatic treatment of allergic rhinoconjunctivitis and

urticaria.[1][2] Ensuring the purity and quality of the drug substance and its formulated products

is critical for its safety and efficacy. This application note outlines validated High-Performance

Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC)

methods, summarizing key chromatographic parameters and experimental protocols.

Additionally, it includes a visual representation of the general analytical workflow to guide

researchers in the method development and validation process.

Introduction
The presence of impurities in active pharmaceutical ingredients (APIs) can arise from the

manufacturing process, degradation of the drug substance, or interaction with packaging

materials.[3] Regulatory agencies require stringent control and monitoring of these impurities.
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Therefore, robust and reliable analytical methods are essential for the identification and

quantification of bilastine and its process-related and degradation impurities.[4] This note

details several chromatographic approaches that have been successfully employed for this

purpose.

Chromatographic Methods for Bilastine Analysis
Several reversed-phase HPLC (RP-HPLC) and UPLC methods have been developed and

validated for the determination of bilastine and its impurities.[5][6][7] These methods offer high

resolution, sensitivity, and specificity. A summary of various reported methods is presented in

the tables below for easy comparison.

HPLC Methods Summary
Parameter Method 1 Method 2 Method 3 Method 4

Column

Inertsil ODS-3®

(150 x 4.6 mm, 5

µm)[8]

Octadecylsilane

(C18) (250 mm ×

4.6 mm, 5 µm)[9]

Waters C18 (150

× 4.6mm, 5µm)

[10]

Phenomenex

Gemini C18 (150

mm × 4.60 mm,

5µm)[6]

Mobile Phase

10 mM

ammonium

acetate (pH 6.00)

and methanol

(gradient)[8]

Methanol:Acetoni

trile (90:10 %

v/v)[9]

Acetonitrile and

Ammonium

acetate pH 5.0

(85:15% v/v)[10]

Formic acid:

Methanol (50:50

v/v)[6]

Flow Rate 1.0 mL/min[8] 1.0 mL/min[9] 1.0 mL/min[10] 0.8 mL/min[6]

Detection (UV) 275 nm[8] 280 nm[9] 215 nm[10] 282 nm[6]

Retention Time Not Specified 3.484 min[9] 2.519 min[10] 2.167 min[6]

Linearity Range
160-240

µg/mL[8]
20-120 µg/ml[9] 25-150 µg/ml[10] 5-100 µg/mL[6]

LOD Not Specified 0.1352 µg/ml[9] 0.45 µg/ml[10]
0.08931

µg/mL[6]

LOQ Not Specified 0.4098 µg/ml[9] 1.20 µg/ml[10]
0.27063

µg/mL[6]
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UPLC Methods Summary
Parameter Method 5 Method 6

Column
Phenomenex C8 (50 x 2.1 mm,

1.7 µm)[7]

Acquity UPLC CSH Phenyl-

hexyl (150 mm x 2.1 mm, 1.7

µm)[11][12]

Mobile Phase

pH 3.5 Sodium Phosphate

10mM Buffer: Methanol:

Acetonitrile (60:30:10 v/v/v)[7]

0.05% TFA in water and 0.05%

TFA in Acetonitrile (gradient)

[11][12]

Flow Rate 0.5 mL/min[7] 0.10 mL/min[12]

Detection (UV) 248 nm[7] 275 nm[12]

Retention Time 1.19 min[7] Not Specified

Linearity Range 50-150 µg/mL[7] Not Specified

LOD Not Specified

Impurity-A: 0.16 µg/ml,

Impurity-B: 0.16 µg/ml,

Impurity-C: 0.16 µg/ml,

Bilastine: 0.17 µg/ml[12]

LOQ Not Specified

Impurity-A: 0.53 µg/ml,

Impurity-B: 0.52 µg/ml,

Impurity-C: 0.54 µg/ml,

Bilastine: 0.55 µg/ml[12]

Experimental Protocol: Stability-Indicating RP-HPLC
Method
This protocol is based on a validated stability-indicating RP-HPLC method for the determination

of bilastine and its degradation products.[8]

1. Instrumentation

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Inertsil ODS-3® column (150 x 4.6 mm, 5 µm).
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Data acquisition and processing software.

2. Reagents and Materials

Bilastine reference standard

Ammonium acetate (analytical grade)

Methanol (HPLC grade)

Water (HPLC grade)

Ortho-phosphoric acid (for pH adjustment)

3. Chromatographic Conditions

Mobile Phase A: 10 mM Ammonium Acetate buffer (pH adjusted to 6.00 with ortho-

phosphoric acid).

Mobile Phase B: Methanol.

Gradient Program: (A representative gradient can be optimized as follows)

0-5 min: 70% A, 30% B

5-20 min: Ramp to 30% A, 70% B

20-25 min: Hold at 30% A, 70% B

25-30 min: Return to 70% A, 30% B

Flow Rate: 1.0 mL/min.

Column Temperature: Ambient.

Detection Wavelength: 275 nm.

Injection Volume: 20 µL.
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4. Preparation of Solutions

Standard Stock Solution (1 mg/mL): Accurately weigh about 25 mg of bilastine reference

standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with

methanol.

Working Standard Solution (100 µg/mL): Dilute 1 mL of the standard stock solution to 10 mL

with the mobile phase.

Sample Preparation (from tablets): Weigh and finely powder not fewer than 20 tablets.

Transfer a portion of the powder equivalent to 20 mg of bilastine into a 20 mL volumetric

flask. Add about 15 mL of methanol, sonicate for 15 minutes, and then dilute to volume with

methanol. Filter the solution through a 0.45 µm syringe filter. Dilute 1 mL of the filtered

solution to 10 mL with the mobile phase to obtain a final concentration of 100 µg/mL.[9]

5. Forced Degradation Studies To establish the stability-indicating nature of the method, forced

degradation studies should be performed on bilastine.

Acid Hydrolysis: Treat the drug solution with 0.1 N HCl at 60°C.

Base Hydrolysis: Treat the drug solution with 0.1 N NaOH at 60°C.

Oxidative Degradation: Treat the drug solution with 3% hydrogen peroxide.

Thermal Degradation: Expose the solid drug to heat (e.g., 105°C).

Photolytic Degradation: Expose the drug solution to UV light.[9]

Visual Workflow and Diagrams
The following diagrams illustrate the general workflow for the chromatographic analysis of

bilastine and a conceptual representation of the separation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Chromatographic Separation of
Bilastine and Its Impurities]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557937/docs#application-note-chromatographic-
separation-of-bilastine-and-its-impurities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15557937/docs#application-note-chromatographic-separation-of-bilastine-and-its-impurities
https://www.benchchem.com/product/b15557937/docs#application-note-chromatographic-separation-of-bilastine-and-its-impurities
https://www.benchchem.com/product/b15557937/docs#application-note-chromatographic-separation-of-bilastine-and-its-impurities
https://www.benchchem.com/product/b15557937/docs#application-note-chromatographic-separation-of-bilastine-and-its-impurities
https://www.benchchem.com/product/b15557937?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

